Cas no 18813-87-1 (Benzoic acid,4-[[(4-ethoxyphenyl)amino]sulfonyl]-)

• Product Name: Benzoic acid,4-[[(4-ethoxyphenyl)amino]sulfonyl]-
• CAS No: 18813-87-1
• MF: C₁₅H₁₅NO₅S
• MW: 321.348303079605
• CID: 222223
• PubChem ID: 2357149
• Update Time: 2025-06-09

Benzoic acid,4-[[(4-ethoxyphenyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(4-ethoxyphenyl)amino]sulfonyl]-
• 4-(4-ETHOXY-PHENYLSULFAMOYL)-BENZOIC ACID
• 4-[(4-ethoxyphenyl)sulfamoyl]benzoic acid
• N-<4-Aethoxy-phenyl>-4-carboxy-benzolsulfonamid
• EN300-00621
• DTXSID80368231
• Benzoic acid, 4-[[(4-ethoxyphenyl)amino]sulfonyl]-
• 4-(4-ETHOXY-PHENYLSULFAMOYL)-BENZOICACID
• 18813-87-1
• AKOS000114975
• Z45631640
• CS-0218329

• Inchi： 1S/C15H15NO5S/c1-2-21-13-7-5-12(6-8-13)16-22(19,20)14-9-3-11(4-10-14)15(17)18/h3-10,16H,2H2,1H3,(H,17,18)
• InChI Key： WVFUNYMSRKMAJM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(NC1C=CC(=CC=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 321.06700
• Monoisotopic Mass: 321.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.08000
• LogP: 3.73810

Additional information on Benzoic acid,4-[[(4-ethoxyphenyl)amino]sulfonyl]-

Benzoic acid,4-[[(4-ethoxyphenyl)amino]sulfonyl]- (CAS No. 18813-87-1): A Comprehensive Overview in Modern Chemical Biology

Benzoic acid,4-[[(4-ethoxyphenyl)amino]sulfonyl]-, identified by its CAS number 18813-87-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of sulfonamides and features a benzoic acid core substituted with a sulfonyl group linked to a 4-ethoxyphenylamino moiety. The intricate molecular architecture of Benzoic acid,4-[[(4-ethoxyphenyl)amino]sulfonyl]- makes it a versatile intermediate in synthetic chemistry and a promising candidate for various biological applications.

The sulfonamide moiety is a key pharmacophore in many therapeutic agents, contributing to their bioactivity by interacting with biological targets such as enzymes and receptors. The presence of the 4-ethoxyphenyl group introduces additional functional diversity, enabling modifications that can fine-tune the compound's pharmacokinetic and pharmacodynamic profiles. This dual functionality has made Benzoic acid,4-[[(4-ethoxyphenyl)amino]sulfonyl]- an attractive scaffold for drug discovery and development.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the treatment of inflammatory diseases, infectious disorders, and cancer. The structural features of Benzoic acid,4-[[(4-ethoxyphenyl)amino]sulfonyl]-, including its ability to modulate enzyme activity and interact with specific biological pathways, make it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have leveraged its structural framework to design derivatives with enhanced bioavailability and improved target specificity. For instance, modifications to the 4-ethoxyphenyl group have been explored to optimize binding affinity and reduce off-target effects. These efforts align with the broader goal of developing more effective and safer pharmaceuticals.

The synthesis of Benzoic acid,4-[[(4-ethoxyphenyl)amino]sulfonyl]- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These techniques are essential for producing compounds suitable for biological evaluation.

Beyond its synthetic significance, Benzoic acid,4-[[(4-ethoxyphenyl)amino]sulfonyl]- has been studied for its potential role in modulating inflammatory pathways. In particular, sulfonamide derivatives have been shown to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preclinical data suggest that compounds like this may offer therapeutic benefits in conditions characterized by excessive inflammation.

The compound's interaction with biological targets has also been explored through computational modeling and molecular dynamics simulations. These studies provide insights into how Benzoic acid,4-[[(4-ethoxyphenyl)amino]sulfonyl]- binds to its targets and how these interactions can be optimized for improved efficacy. Such computational approaches are increasingly integral to modern drug discovery pipelines.

In conclusion, Benzoic acid,4-[[(4-ethoxyphenyl)amino]sulfonyl]- (CAS No. 18813-87-1) represents a significant advancement in chemical biology research. Its unique structure and functional properties make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.